10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione

• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.3 g/mol
• IUPAC Name: 10-(pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione
• InChI: InChI=1S/C15H14N4O2/c20-14-11(7-9-3-2-6-16-8-9)13-17-12-5-1-4-10(12)15(21)19(13)18-14/h2-3,6,8,17H,1,4-5,7H2,(H,18,20)
• InChI Key: VFLNXKKRDWPHPT-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)NC3=C(C(=O)NN3C2=O)CC4=CN=CC=C4

Description

10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione, also known as PTAD, is a versatile organic compound that has gained significant attention in the field of organic chemistry due to its unique structure and properties. PTAD is a heterocyclic compound that contains a triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione core with a pyridin-3-ylmethyl substituent at the 10th position.

Mechanism of Action

The mechanism of action of 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione in organic reactions involves the formation of a highly reactive intermediate, which can undergo a variety of reactions with different classes of organic compounds. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione acts as a powerful oxidizing agent, which can abstract electrons from the double bond of an alkene or alkyne, leading to the formation of a cycloadduct. The reaction of 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione with dienes follows a different mechanism, which involves the formation of a cyclic intermediate, followed by the rearrangement of the intermediate to yield the final product.
Biochemical and Physiological Effects:
10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has not been extensively studied for its biochemical and physiological effects. However, studies have shown that 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione can induce DNA damage in human cells, which suggests that it may have potential as an anticancer agent. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has also been shown to have antifungal and antibacterial properties, which may be due to its ability to generate reactive oxygen species.

Advantages and Limitations for Lab Experiments

10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a versatile reagent that can undergo a variety of reactions with different classes of organic compounds. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a powerful oxidizing agent that can selectively react with alkenes, alkynes, and dienes, leading to the formation of a variety of cycloadducts. However, 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a highly reactive compound that requires careful handling and storage. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is also expensive and not readily available, which limits its application in large-scale synthesis.

Future Directions

10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has potential for a variety of future directions in organic synthesis, particularly in the area of cycloaddition reactions. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione can be further modified to yield new derivatives with different properties and reactivity. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione may also have potential as an anticancer agent, and further studies are needed to explore its mechanism of action and potential therapeutic applications. Additionally, 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione may have potential as an antimicrobial agent, and further studies are needed to explore its efficacy against different classes of microorganisms.

Synthesis Methods

10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione can be synthesized through a multistep process that involves the reaction of 2,3-dichloroquinoxaline with pyridine-3-methanol in the presence of a base, followed by the reaction with sodium azide and hydrazine hydrate. The resulting product is then oxidized with potassium permanganate to yield 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione in good yield and purity.

Scientific Research Applications

10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has been extensively studied for its application in organic synthesis, particularly in the area of cycloaddition reactions. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione is a powerful oxidizing agent that can undergo a variety of reactions with different classes of organic compounds, including alkenes, alkynes, and dienes. 10-(Pyridin-3-ylmethyl)-1,8,12-triazatricyclo[7.3.0.03,7]dodeca-3(7),9-diene-2,11-dione has been used as a reagent in the synthesis of a variety of natural products, including steroids, alkaloids, and terpenes.